Cas no 1700-87-4 (Quinoline,6-methoxy-2-(trifluoromethyl)-)

• Product Name: Quinoline,6-methoxy-2-(trifluoromethyl)-
• CAS No: 1700-87-4
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• CID: 233384
• PubChem ID: 278838
• Update Time: 2025-04-19

Quinoline,6-methoxy-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline,6-methoxy-2-(trifluoromethyl)-
• 6-methoxy-2-(trifluoromethyl)quinoline
• SCHEMBL9186112
• DTXSID20299212
• ACKLFIUKPVEAAL-UHFFFAOYSA-N
• 1700-87-4
• NSC128771
• NSC-128771

• Inchi： 1S/C11H8F3NO/c1-16-8-3-4-9-7(6-8)2-5-10(15-9)11(12,13)14/h2-6H,1H3
• InChI Key： ACKLFIUKPVEAAL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C=C(C=CC2=N1)OC)(F)F

Computed Properties

• Exact Mass: 227.05584
• Monoisotopic Mass: 227.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives